Cas no 81532-43-6 (2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline)

• Product Name: 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline
• CAS No: 81532-43-6
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5063614
• Update Time: 2025-11-01

2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline
• 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C9H11ClN2O/c1-13-8-6-4-2-3-5-7(6)11-9(10)12-8/h2-5H2,1H3
• InChI Key： BWUBKPUESKMPTB-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(CCCC2)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 2.7
• Topological Polar Surface Area: 35

Additional information on 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline

Professional Introduction to 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline (CAS No. 81532-43-6)

2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development. This compound, identified by the CAS number 81532-43-6, belongs to the tetrahydroquinazoline class of heterocyclic aromatic compounds. Its molecular structure, characterized by a fused ring system containing nitrogen atoms, makes it a valuable scaffold for synthesizing bioactive molecules. The presence of both chloro and methoxy substituents enhances its reactivity, enabling diverse chemical modifications that are crucial for medicinal chemistry investigations.

The relevance of 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline in modern pharmaceutical research cannot be overstated. Recent advancements in drug discovery have highlighted its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with promising pharmacological properties. For instance, derivatives of this molecule have been explored for their anti-inflammatory and anticancer effects. The versatility of its chemical framework allows for the introduction of various functional groups, facilitating the creation of molecules that can interact with biological targets with high specificity.

In the realm of medicinal chemistry, the synthesis and modification of tetrahydroquinazoline derivatives remain a hot topic due to their broad spectrum of biological activities. The compound 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline serves as a key intermediate in this process. Its chloro and methoxy substituents provide reactive sites for further functionalization, enabling chemists to design molecules with tailored properties. For example, researchers have utilized this compound to develop kinase inhibitors, which are critical in treating various forms of cancer. The ability to modify these positions allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have demonstrated the efficacy of derivatives derived from 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline in preclinical models. These studies have focused on their potential as treatments for chronic diseases such as diabetes and neurodegenerative disorders. The tetrahydroquinazoline core has been found to exhibit inhibitory effects on enzymes and receptors involved in disease pathways. By incorporating additional functional groups into the molecule, researchers have been able to enhance its binding affinity and reduce off-target effects. This has led to the development of more potent and selective drug candidates.

The synthetic pathways for 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline are well-documented and have been optimized for scalability and efficiency. One common approach involves the cyclization of appropriate precursors under controlled conditions to form the tetrahydroquinazoline ring system. Subsequent functionalization at the 2-position with chlorine and at the 4-position with methoxy groups can be achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. These synthetic strategies ensure that high-purity compounds are obtained, which is essential for subsequent biological evaluations.

The biological evaluation of 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline derivatives has revealed intriguing findings that underscore their therapeutic potential. In vitro assays have shown that certain derivatives exhibit significant inhibitory activity against target enzymes relevant to disease pathways. For instance, some compounds have demonstrated potent inhibition of tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, these derivatives have shown promise in modulating neurotransmitter receptors implicated in neurological disorders like Alzheimer's disease and Parkinson's disease.

The structural diversity derived from modifications of 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline has allowed researchers to explore various pharmacological targets. By altering the substituents on the tetrahydroquinazoline core or introducing additional rings into the structure, new analogs can be generated with distinct properties. This approach has led to the identification of lead compounds that are being advanced into clinical trials for treating conditions such as inflammation and infectious diseases. The ongoing research in this area highlights the importance of this compound as a building block for future therapeutics.

The future directions for research involving 2-Chloro-4-methoxy-5,6,7,8-tetrahydroquinazoline are promising and multifaceted. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling rapid identification of novel derivatives with enhanced biological activity. Furthermore，the integration of machine learning algorithms into drug design could further optimize synthetic routes and predict potential drug candidates more efficiently than traditional methods alone.

In conclusion，2-Chloro-4-methoxy-5，6，7，8-tetrahydroquinazoline(CAS No．81532—43—6) represents a cornerstone in pharmaceutical chemistry due to its versatile applications．The compound's unique structural features make it an invaluable scaffold for developing new drugs targeting various diseases．With ongoing research efforts focused on optimizing its synthesis and exploring new therapeutic applications，this molecule is poised to play an even greater role in advancing medical science．The continued investigation into its derivatives promises exciting developments that could significantly impact patient care worldwide．